BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of aluminum perchlorate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum perchlorate

Cat. No.: B076089

An In-depth Technical Guide to the Physical and Chemical Properties of Aluminum
Perchlorate

Introduction

Aluminum perchlorate, with the chemical formula Al(ClOa4)s, is an inorganic salt of aluminum
and perchloric acid.[1][2] It is a powerful oxidizing agent and finds significant applications in
various fields, most notably as a component in solid rocket propellants to enhance combustion
efficiency.[3][4] This compound typically exists in its hydrated forms, with the nonahydrate,
Al(ClOa4)3-9H20, being the most common.[1] All forms of aluminum perchlorate are white,
hygroscopic solids that are highly soluble in water and some organic solvents.[1][2][3] This
guide provides a comprehensive overview of the physical and chemical properties of
aluminum perchlorate, its synthesis, and its thermal decomposition behavior, tailored for
researchers, scientists, and professionals in drug development and chemical synthesis.

Physical Properties

Aluminum perchlorate's physical characteristics vary between its anhydrous and hydrated
forms. The nonahydrate is the most commonly encountered form and has well-documented
properties.[1] These properties are summarized in the tables below for easy comparison.

Table 1: Physical Properties of Anhydrous Aluminum Perchlorate
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Property

Value

Molecular Formula

Al(ClO4)s

Molar Mass 325.33 g/mol [1][3][5][6]
Appearance White solid[1]
Density 2.209 - 2.30 g/cm3[1][7]1[8]

Decomposition Temperature

147 - 427 °C[8]

Crystal Structure

Hexagonal[8]

Solubility

Soluble in water, diethyl ether; Insoluble in
carbon tetrachloride[7][8]

Table 2: Physical Properties of Aluminum Perchlorate Hydrates

Nonahydrate Hexahydrate
Property

(Al(ClO4)3-9H20) (Al(ClO4)3-6H20)
Molar Mass 487.46 g/mol [1][9][10] 433.43 g/mol [11]
Appearance White crystalline solid[1][3] -

) ) 82 °C (with decomposition)[1]

Melting Point 120.8 °C[11]

[12]
Density 1.86 g/cm3[1] 2.02 g/cm3 (at 20 °C)[11]
Crystal Structure Trigonal[1] -

Solubility in Water

180.4 g/100 mL (0 °C), 209.6 133 g/100 g of solvent (20 °C)
9/100 mL (25 °C)[1] [11]

Other Solubilities

Soluble in ethanol, alcohols,
and acetone; Insoluble in
chloroform and
dichloromethane.[1][3]

Chemical Properties and Reactivity
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Oxidizing Nature

Aluminum perchlorate is a strong oxidizing agent, a property attributed to the perchlorate
anion (ClO47).[3][12] This characteristic makes it highly reactive, especially with organic
compounds and reducing agents.[3][12] Its potent oxidizing nature is a key reason for its use in
energetic materials and propellant formulations.[3][4]

Aqueous Chemistry

In aqueous solutions, aluminum perchlorate dissociates into the hexaaquaaluminum(llil)
cation, [Al(H20)e]3*, and perchlorate anions, ClO4~.[1][13] The [Al(H20)s]3* cation undergoes
partial hydrolysis, which makes the solution acidic. This equilibrium can be suppressed by the
addition of an acid like perchloric acid.[1]

The addition of a base, such as sodium hydroxide, to an aluminum perchlorate solution will
precipitate aluminum hydroxide, Al(OH)s.[1] With the further addition of excess base, this
precipitate redissolves to form the tetrahydroxoaluminate ion, [Al(OH)4]~.[1]

[Al(H20)s0OH]J?*(aq) + H*(aq)

+ 30H"

\ +OH-

Al(OH)s(s) [AI(OH)4]~(aq)

+H0
Lol

Al(ClO4)3(s)

[Al(H20)6]3*(aq) + 3ClIO4~(aq)

Click to download full resolution via product page

Caption: Aqueous reactions of aluminum perchlorate.

Thermal Decomposition

The thermal stability of aluminum perchlorate is a critical property. The decomposition
pathway depends on the degree of hydration and the heating conditions.

e Anhydrous Al(ClOa4)3: When heated to 160 °C, it decomposes to form an oxyperchlorate,
Al20(ClOa4)a. Further heating to 450 °C results in the formation of aluminum oxide (Al20s),
chlorine, and oxygen.[1]
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» Nonahydrate Al(ClO4)3-9H20: Heating the nonahydrate at 82 °C leads to decomposition and
the formation of a basic perchlorate.[1] However, heating at 80 °C under a vacuum yields the
trinydrate.[1] Further heating of the trihydrate does not produce the anhydrous form but
instead leads to decomposition into aluminum oxide.[1]

Nonahydrate Decomposition Anhydrous Decomposition
Al(Cl04)3-9H20 Al(ClO4)3
Heat, 80°C (vacuum) \Heat, 82°C Heat, 160°C
Al(ClO4)3-3H20 Basic Perchlorate Al20(ClO4)a + Cl2 + O2
urther Heating eat, 450°C
Al203 Al20s3

Click to download full resolution via product page

Caption: Thermal decomposition pathways.

Complex Formation

Aluminum perchlorate hydrates are soluble in various organic solvents and are used to form
complexes with organic ligands such as pyridine, dimethyl sulfoxide (DMSO), and acetonitrile.
[1] The hexakis(dimethyl sulfoxide)aluminum(lIl) perchlorate complex, --INVALID-LINK--3, is
noted to be explosive.[1]

Experimental Protocols
Synthesis of Aluminum Perchlorate Nonahydrate

A common laboratory-scale synthesis involves the reaction of aluminum hydroxide with
aqueous perchloric acid.[1][3]
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Methodology:

e Reaction Setup: In a well-ventilated fume hood, carefully add a stoichiometric amount of
aluminum hydroxide (Al(OH)s) to a solution of perchloric acid (HCIO4). The reaction is
exothermic and should be controlled.[3]

e Acid Addition: Perchloric acid (e.g., 10-35% by mass) is added in batches to the aluminum
hydroxide slurry until the pH of the mixture is between 3 and 5.[3][14] The reaction
temperature should be maintained below 70°C to prevent uncontrolled boiling or
decomposition.[3][14]

e Reaction Completion: The mixture is stirred until the aluminum hydroxide has completely
reacted. The reaction is: Al(OH)s + 3 HCIO4 — AI(ClO4)3 + 3 H20.[1]

o Crystallization: The resulting solution is allowed to stand, typically overnight, and then filtered
to remove any unreacted solids.[14] The filtrate is then concentrated by evaporation (often
under vacuum) and cooled to induce crystallization of aluminum perchlorate nonahydrate,
Al(ClO4)3-9H20.[3][14]
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Mix Al(OH)s and HCIOa4

:

Control Temperature (<70°C)
Adjust pH (3-5)

'

Stir to Complete Reaction

;

Filter Solution

;

Evaporate Filtrate

:

Cool to Crystallize
Al(ClO4)3-9H20
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Caption: Synthesis of aluminum perchlorate nonahydrate.

Thermal Analysis by TGA/DSC
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Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are standard
techniques to study the thermal decomposition of materials like aluminum perchlorate.[15][16]
[17]

General Methodology:

o Sample Preparation: A small, accurately weighed sample of aluminum perchlorate is
placed in an inert crucible (e.g., alumina).[18]

 Instrument Setup: The crucible is placed in the TGA/DSC instrument. The furnace is
programmed with a specific heating rate (e.g., 5-20 °C/min) under a controlled atmosphere
(e.g., dry air or nitrogen).[18]

o Data Acquisition: As the temperature increases, the TGA measures the change in mass of
the sample, indicating dehydration or decomposition. The DSC measures the heat flow to or
from the sample, identifying exothermic or endothermic events.

o Data Analysis: The resulting thermograms (mass vs. temperature and heat flow vs.
temperature) are analyzed to determine decomposition temperatures, mass losses, and the
enthalpy of reactions. Kinetic parameters, such as activation energy, can be calculated from
data obtained at multiple heating rates.[15][18]

Safety and Hazards
Aluminum perchlorate is a hazardous substance that requires careful handling.

o Oxidizer: It is a strong oxidizer and may intensify fires.[19] Contact with combustible
materials can lead to ignition.[19][20]

o Corrosive: It causes severe skin burns and eye damage.[5][20][21] Inhalation can cause
chemical burns to the respiratory tract.[21] Ingestion may cause severe and permanent
damage to the digestive tract.[21]

e Hygroscopic: The material readily absorbs moisture from the air.[2][7][22]

GHS Hazard Statements: H272 (May intensify fire; oxidizer), H314 (Causes severe skin burns
and eye damage).[5]
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Appropriate personal protective equipment (PPE), including gloves, safety glasses with a face
shield, and protective clothing, must be worn when handling this compound.[20][23] It should
be stored in a cool, dry, well-ventilated area away from combustible materials.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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